Cas no 41137-85-3 (Platyphyllonol)

• Product Name: Platyphyllonol
• CAS No: 41137-85-3
• MF: C₁₉H₂₂O₄
• MW: 314.375586032867
• CID: 837280
• PubChem ID: 13347313
• Update Time: 2025-08-05

Platyphyllonol Chemical and Physical Properties

Names and Identifiers

• Platyphyllonol
• (5S)-5-Hydroxy-1,7-bis(4-hydroxyphenyl)-3-heptanone
• (5S)-[3.3.0]-1-aza-2-oxo-3-oxa-4,4-diphenyl-bicyclooctane
• (5S)-< 3.3.0> -1-aza-2-oxo-3-oxa-4,4-diphenyl-bicyclooctane
• (5S)-1,
• (5S)-hydroxy-1,7-bis-(4'-hydroxyphenyl)-3-heptanone
• (S)-< 3.3.0> -2-oxo-4,4-diphenyl-1-aza-3-oxabicyclooctane
• 1,7-bis(4-hydroxyphenyl)-5-hydroxy-3-heptanone
• 5-Hydroxy-3-platyphyllone
• 7,7-diphenyl-4,5,6,6a-tetrahydro-1H,3H-pyrrolo< 1,2-c> oxazol-2-one
• AC-13586
• hirsutanonol
• [ "" ]
• 257301-36-3
• AKOS040763418
• 41137-85-3
• platyphyllone
• HY-N3042
• FS-9872
• (5S)-5-Hydroxy-1,7-bis(4-hydroxyphenyl)-3-heptanone; Platyphyllone
• CHEMBL1087992
• SCHEMBL12659723
• CS-0023076
• (5s)-5-hydroxy-1,7-bis-(4-hydroxyphenyl)-3-heptanone
• (S)-5-hydroxy-1,7-bis(4-hydroxyphenyl)heptan-3-one
• (S)-1,7-Bis(4-hydroxyphenyl)-5-hydroxyheptan-3-one
• AKOS032962417
• (5S)-5-HYDROXY-1,7-BIS(4-HYDROXYPHENYL)HEPTAN-3-ONE
• 5-Hydroxyplatyphyllone M
• DA-49853

• Inchi： 1S/C19H22O4/c20-16-7-1-14(2-8-16)5-11-18(22)13-19(23)12-6-15-3-9-17(21)10-4-15/h1-4,7-10,18,20-22H,5-6,11-13H2/t18-/m0/s1
• InChI Key： ZBFSUZGUYFFWGY-SFHVURJKSA-N
• SMILES： O[C@H](CC(CCC1C=CC(=CC=1)O)=O)CCC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 314.15180918g/mol
• Monoisotopic Mass: 314.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 575.2±50.0 °C at 760 mmHg
• Flash Point: 315.7±26.6 °C
• PSA: 77.76000
• LogP: 2.98330
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

Platyphyllonol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Curcuminoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids Curcuminoids
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Platyphyllonol

Platyphyllonol (CAS No. 41137-85-3): A Comprehensive Overview

Platyphyllonol (CAS No. 41137-85-3) is a naturally occurring compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology due to its unique structural properties and potential therapeutic applications. This compound is primarily derived from the Platymiscium pleiostachyum, a tree species native to Central and South America. The chemical structure of Platyphyllonol is characterized by a complex polyphenolic framework, which contributes to its diverse biological activities.

In recent years, extensive research has been conducted to explore the pharmacological properties of Platyphyllonol. One of the most notable findings is its potent antioxidant activity. Studies have demonstrated that Platyphyllonol can effectively scavenge free radicals and protect cells from oxidative damage. This property makes it a promising candidate for the development of therapeutic agents targeting oxidative stress-related diseases such as neurodegenerative disorders, cardiovascular diseases, and cancer.

Beyond its antioxidant effects, Platyphyllonol has also shown anti-inflammatory properties. In vitro and in vivo studies have indicated that it can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various tissues. These findings suggest that Platyphyllonol could be beneficial in treating inflammatory conditions such as arthritis and inflammatory bowel disease.

The cytotoxic effects of Platyphyllonol have been another area of interest for researchers. Several studies have reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism behind this activity is thought to involve the induction of apoptosis and the inhibition of cell proliferation. These findings highlight the potential of Platyphyllonol as a novel anticancer agent.

In addition to its direct biological activities, Platyphyllonol has also been investigated for its potential as a drug delivery vehicle. Its unique chemical structure allows it to form stable complexes with other bioactive molecules, enhancing their solubility and bioavailability. This property makes it an attractive candidate for the development of drug delivery systems that can improve the efficacy and safety of existing therapies.

The extraction and purification of Platyphyllonol from natural sources have been optimized using advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). These methods ensure high purity and yield, making it feasible for large-scale production and commercialization. The stability of Platyphyllonol under various conditions has also been studied, providing valuable insights into its storage and handling requirements.

Clinical trials are currently underway to evaluate the safety and efficacy of Platyphyllonol-based formulations in human subjects. Preliminary results have been promising, with no significant adverse effects reported at therapeutic doses. These trials are expected to provide further evidence supporting the use of Platyphyllonol in clinical settings.

In conclusion, Platyphyllonol (CAS No. 41137-85-3) is a multifaceted compound with a wide range of potential applications in medicine and biotechnology. Its antioxidant, anti-inflammatory, and cytotoxic properties make it a valuable target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action, the future prospects for this compound are highly promising.